Cas no 922557-93-5 (2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide
• CAS No: 922557-93-5
• MF: C₂₃H₁₈N₂O₃S
• MW: 402.465624332428
• CID: 6153796
• PubChem ID: 41108369
• Update Time: 2025-06-12

2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide
• F2300-0642
• 2-(1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide
• 2-(benzo[d][1,3]dioxol-5-yl)-N-(benzo[d]thiazol-2-yl)-N-benzylacetamide
• 922557-93-5
• AKOS024638248
• SR-01000911924
• SR-01000911924-1

• Inchi： 1S/C23H18N2O3S/c26-22(13-17-10-11-19-20(12-17)28-15-27-19)25(14-16-6-2-1-3-7-16)23-24-18-8-4-5-9-21(18)29-23/h1-12H,13-15H2
• InChI Key： SGYSWKHZRAXAIS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C(CC1=CC=C2C(=C1)OCO2)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 402.10381361g/mol
• Monoisotopic Mass: 402.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 79.9Ų

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide

Introduction to 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide (CAS No. 922557-93-5)

2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide, identified by its CAS number 922557-93-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fused heterocyclic rings, which are known for their diverse biological activities. The specific arrangement of benzodioxole, benzothiazole, and acetamide moieties in its molecular framework suggests potential applications in drug discovery and development.

The benzodioxole moiety, also known as 1,3-dioxolo[4,5-g]benzene or indole oxide, is a prominent pharmacophore found in numerous bioactive natural and synthetic products. Its structural features contribute to interactions with biological targets such as enzymes and receptors, making it a valuable component in medicinal chemistry. In 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide, the benzodioxole ring is positioned at the 2-position relative to the acetamide group, which may influence its electronic properties and binding affinity.

Complementing the benzodioxole scaffold is the 1,3-benzothiazole ring system. Benzothiazoles are widely recognized for their pharmacological properties and are prevalent in therapeutic agents targeting various diseases. The presence of the benzothiazole moiety in 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide at the N-position of the acetamide group introduces additional functional diversity. This dual heterocyclic arrangement may enhance the compound's ability to modulate biological pathways by engaging multiple targets simultaneously.

The N-benzylacetamide portion of the molecule serves as a key pharmacophoric element that can influence both solubility and metabolic stability. Acetamides are commonly found in pharmaceuticals due to their favorable pharmacokinetic properties and ability to form hydrogen bonds with biological targets. The benzyl substitution at the nitrogen atom further modifies the electronic and steric environment of the acetamide group, potentially affecting its reactivity and binding interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, its structural features hint at potential interactions with receptors implicated in neurological disorders.

In vitro studies have begun to explore the pharmacological profile of CAS No. 922557-93-5. Initial findings indicate that this compound demonstrates moderate activity against certain cancer cell lines, possibly through mechanisms involving apoptosis or cell cycle arrest. The combination of heterocyclic rings enhances its binding affinity to specific proteins, making it a promising candidate for further investigation.

The synthesis of 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-benzothiazol-2-yl)-N-benzylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions between halogenated precursors and nucleophiles derived from benzodioxole and benzothiazole scaffolds. The introduction of the benzyl group at the acetamide nitrogen is typically achieved through reductive amination or nucleophilic acylation techniques.

Chromatographic methods such as high-performance liquid chromatography (HPLC) are employed for purification and analytical characterization of CAS No. 922557-93-5. Spectroscopic techniques including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide critical information about molecular structure and purity. These analytical tools are essential for ensuring that the final product meets pharmaceutical-grade standards before proceeding to biological evaluation.

The potential therapeutic applications of 2-(2H-1,3-benzodioxol-5-ylyl)-N-(1,3-benzo-thiazol - 2 - yl ) - N - benz y lacet am ide extend beyond oncology to include anti-inflammatory and neuroprotective effects. Preclinical studies are ongoing to assess its efficacy in models of inflammation and neurodegenerative diseases such as Alzheimer's or Parkinson's disease. The compound's ability to cross the blood-brain barrier may enhance its utility in central nervous system disorders.

The development of novel drug candidates like CAS No. 922557 - 93 - 5 relies heavily on interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. By integrating knowledge from structural biology and computational modeling with traditional wet-lab experimentation , researchers can accelerate the discovery process while minimizing costs associated with trial-and-error approaches .

In conclusion, 2 - ( 2 H - 1 , 3 - b enz od ox ol - 5 - y l ) - N - ( 1 , 3 - b enz oth ia z ol - 2 - y l ) - N - b enz y lacet am ide ( C A S N o . 922557 - 93 - 5 ) represents an exciting opportunity for further exploration in medicinal chemistry . Its unique structural features combined with promising preclinical data make it a compelling candidate for future therapeutic development . As research continues , this compound may emerge as a valuable tool in addressing unmet medical needs across multiple disease areas .